Cas no 1788769-23-2 (8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• CAS No: 1788769-23-2
• MF: C₁₅H₁₈BrNOS
• MW: 340.278522014618
• CID: 5366961
• PubChem ID: 76148596
• Update Time: 2025-11-01

8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)[3-(methylthio)-8-azabicyclo[3.2.1]oct-8-yl]methanone
• 8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• AKOS024564072
• F6441-5614
• (3-bromophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• (3-bromophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 1788769-23-2

• Inchi： 1S/C15H18BrNOS/c1-19-14-8-12-5-6-13(9-14)17(12)15(18)10-3-2-4-11(16)7-10/h2-4,7,12-14H,5-6,8-9H2,1H3
• InChI Key： OACNSGBROWNUBA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1C2CC(CC1CC2)SC)=O

Computed Properties

• Exact Mass: 339.02925g/mol
• Monoisotopic Mass: 339.02925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.6Ų

Additional information on 8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

Introduction to 8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS No. 1788769-23-2)

8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique bicyclic framework and functional groups. This compound, identified by the CAS number 1788769-23-2, represents a promising scaffold for the development of novel therapeutic agents. Its molecular architecture, featuring a fused azabicyclo[3.2.1]octane core, combined with electron-withdrawing and electron-donating substituents, makes it an intriguing candidate for further exploration in medicinal chemistry.

The bicyclo[3.2.1]octane scaffold is a privileged structure in drug discovery, known for its ability to mimic natural product motifs and exhibit favorable pharmacokinetic properties. The presence of an azabicyclo ring system introduces nitrogen into the core, which can enhance binding interactions with biological targets such as enzymes and receptors. Additionally, the 3-bromobenzoyl moiety serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or explore different binding modes.

The methylsulfanyl group at the 3-position adds another layer of complexity to the molecule, influencing its electronic properties and potential interactions with biological targets. This group can act as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the context of the compound's environment. The combination of these features makes 8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane a compelling candidate for investigating new pharmacological pathways.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, allowing researchers to predict potential binding affinities and mechanisms of action with greater accuracy. The bicyclo[3.2.1]octane scaffold has been extensively studied in virtual screening campaigns due to its reported bioactivity against various therapeutic targets, including kinases, proteases, and ion channels. The incorporation of nitrogen into the core structure further enhances its potential as a drug-like molecule.

In vitro studies have begun to elucidate the pharmacological profile of 8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane, revealing promising interactions with certain enzyme families. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against specific serine proteases, which are implicated in inflammatory and infectious diseases. The 3-bromobenzoyl group appears to play a critical role in modulating the compound's binding affinity and selectivity, making it an attractive starting point for structure-activity relationship (SAR) studies.

The methylsulfanyl substituent has also been identified as a key pharmacophore in several bioactive molecules, contributing to their overall efficacy and potency. In the context of 8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane, this group may enhance solubility while simultaneously influencing receptor binding dynamics. Such dual functionality is highly desirable in drug design, as it can lead to compounds with improved pharmacokinetic profiles.

One of the most exciting aspects of this compound is its potential for further derivatization using modern synthetic methodologies. Advances in transition-metal-catalyzed reactions have opened up new avenues for constructing complex molecular architectures efficiently. Researchers are exploring strategies to modify both the bicyclo[3.2.1]octane core and the appended functional groups to optimize bioactivity and reduce off-target effects.

The synthesis of analogs has already begun, with a focus on identifying structural motifs that enhance binding affinity while maintaining selectivity for desired biological targets. By leveraging computational tools alongside experimental validation, scientists aim to accelerate the discovery process and bring novel therapeutics to market more rapidly.

The broader significance of compounds like 8-(3-bromobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane lies in their ability to challenge existing paradigms in drug design and inspire new approaches to addressing unmet medical needs. As research continues to uncover novel biological mechanisms and therapeutic opportunities, compounds with unique scaffolds such as this one will remain at the forefront of pharmaceutical innovation.